Cas no 1261896-17-6 (4-(2,5-Dichlorophenyl)-2-hydroxypyridine)

• Product Name: 4-(2,5-Dichlorophenyl)-2-hydroxypyridine
• CAS No: 1261896-17-6
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• CID: 2761927
• PubChem ID: 53218044
• Update Time: 2025-06-08

4-(2,5-Dichlorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dichlorophenyl)-1H-pyridin-2-one
• 4-(2,5-DICHLOROPHENYL)-2-HYDROXYPYRIDINE;
• BS-20135
• 2(1H)-Pyridinone, 4-(2,5-dichlorophenyl)-
• DTXSID60683035
• CS-0209713
• 4-(2,5-DICHLOROPHENYL)-2-HYDROXYPYRIDINE
• 4-(2,5-Dichlorophenyl)pyridin-2(1H)-one
• 1261896-17-6
• MFCD18312353
• 4-(2,5-Dichlorophenyl)-2-hydroxypyridine

• Inchi： 1S/C11H7Cl2NO/c12-8-1-2-10(13)9(6-8)7-3-4-14-11(15)5-7/h1-6H,(H,14,15)
• InChI Key： BYHCHRZKOROJFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CNC(C=1)=O)Cl

Computed Properties

• Exact Mass: 238.99000
• Monoisotopic Mass: 238.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 436.5±45.0 °C at 760 mmHg
• Flash Point: 217.8±28.7 °C
• PSA: 33.12000
• LogP: 3.76100
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(2,5-Dichlorophenyl)-2-hydroxypyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2,5-Dichlorophenyl)-2-hydroxypyridine

Introduction to 4-(2,5-Dichlorophenyl)-2-hydroxypyridine (CAS No. 1261896-17-6)

4-(2,5-Dichlorophenyl)-2-hydroxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261896-17-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 4-(2,5-Dichlorophenyl)-2-hydroxypyridine consists of a pyridine ring substituted with a hydroxyl group at the 2-position and a 2,5-dichlorophenyl group at the 4-position. This particular arrangement of functional groups imparts unique electronic and steric properties to the compound, which are critical in determining its interactions with biological targets. The presence of both hydroxyl and chloro substituents enhances its reactivity and versatility in chemical modifications, facilitating the synthesis of derivative compounds with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(2,5-Dichlorophenyl)-2-hydroxypyridine. Studies have indicated that this compound exhibits promising activities as an inhibitor of various enzymes and receptors involved in inflammatory and metabolic pathways. Its ability to modulate these pathways makes it a valuable candidate for the development of novel therapeutic agents targeting conditions such as diabetes, obesity, and inflammatory disorders.

One of the most compelling aspects of 4-(2,5-Dichlorophenyl)-2-hydroxypyridine is its role as a scaffold for drug design. Researchers have leveraged its structural framework to develop analogs with enhanced potency and selectivity. For instance, modifications at the 3-position of the pyridine ring have been explored to improve binding affinity to specific biological targets. These efforts have led to the identification of several lead compounds that are currently undergoing preclinical evaluation for their therapeutic efficacy.

The synthesis of 4-(2,5-Dichlorophenyl)-2-hydroxypyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative chemical techniques in pharmaceutical research.

Recent advancements in computational chemistry have further enhanced our understanding of 4-(2,5-Dichlorophenyl)-2-hydroxypyridine's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in inflammation pathways. These findings provide a rational basis for designing derivatives with improved pharmacological profiles.

The potential applications of 4-(2,5-Dichlorophenyl)-2-hydroxypyridine extend beyond traditional therapeutic areas. Emerging research suggests that this compound may have utility in neuroprotective therapies due to its ability to interact with neurotransmitter receptors. Additionally, its structural features make it a promising candidate for developing antimicrobial agents against drug-resistant pathogens. Such diverse applications underscore the compound's broad pharmacological spectrum and its significance in addressing multiple health challenges.

In conclusion, 4-(2,5-Dichlorophenyl)-2-hydroxypyridine (CAS No. 1261896-17-6) represents a fascinating molecule with substantial potential in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.